Cas no 63681-01-6 (2,2,4,6-tetramethyl-1,2-dihydropyridine)

• Product Name: 2,2,4,6-tetramethyl-1,2-dihydropyridine
• CAS No: 63681-01-6
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 1656690
• PubChem ID: 114026
• Update Time: 2025-10-28

2,2,4,6-tetramethyl-1,2-dihydropyridine Chemical and Physical Properties

Names and Identifiers

• 2,2,4,6-tetramethyl-2,3-dihydropyridine
• pyridine, 2,3-dihydro-2,2,4,6-tetramethyl-
• 1,2-Dihydro-2,2,4,6-tetramethyl pyridine
• 63681-01-6
• 2,3-Dihydro-2,2,4,6-tetramethylpyridine
• 4-20-00-02169 (Beilstein Handbook Reference)
• DTXSID5073589
• BRN 0108600
• SCHEMBL689728
• 2,2,4,6-tetramethyl-1,2-dihydropyridine

• Inchi： 1S/C9H15N/c1-7-5-8(2)10-9(3,4)6-7/h5H,6H2,1-4H3
• InChI Key： LOKZDHRCJWJADP-UHFFFAOYSA-N
• SMILES： N1=C(C)C=C(C)CC1(C)C

Computed Properties

• Exact Mass: 137.12055
• Monoisotopic Mass: 137.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4
• XLogP3: 1

Experimental Properties

• Density: 0.88
• Boiling Point: 169.7°C at 760 mmHg
• Flash Point: 47.7°C
• Refractive Index: 1.482
• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 2,2,4,6-tetramethyl-1,2-dihydropyridine

2,2,4,6-Tetramethyl-1,2-Dihydropyridine: A Comprehensive Overview

The compound 2,2,4,6-tetramethyl-1,2-dihydropyridine, also known by its CAS registry number CAS No. 63681-01-6, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of dihydropyridines, which are widely studied for their unique electronic properties and potential applications in various industries. The molecule's structure consists of a six-membered ring with two adjacent hydrogen atoms and four methyl groups attached at specific positions, making it highly symmetrical and stable.

Recent advancements in synthetic chemistry have enabled the efficient production of 2,2,4,6-tetramethyl-1,2-dihydropyridine. Researchers have developed novel catalytic systems that enhance the yield and purity of this compound during its synthesis. These methods often involve transition metal catalysts or microwave-assisted reactions to optimize the process. The stability of the molecule under various conditions has also been extensively studied, revealing its resistance to thermal degradation and oxidative stress.

The applications of 2,2,4,6-tetramethyl-1,2-dihydropyridine span across multiple domains. In the pharmaceutical industry, it serves as a precursor for bioactive compounds with potential therapeutic effects. For instance, derivatives of this molecule have shown promise in treating cardiovascular diseases by modulating calcium ion channels. Additionally, in the field of materials science, it is utilized as a building block for advanced polymers and organic semiconductors due to its ability to form stable conjugated systems.

Recent studies have highlighted the environmental impact of cas no 63681-01-6. Researchers have investigated its biodegradation pathways under different environmental conditions and found that it exhibits low toxicity to aquatic organisms when properly managed. This makes it a safer alternative to other similar compounds in industrial applications. Furthermore, its ability to degrade efficiently under aerobic conditions reduces its persistence in the environment.

In terms of toxicological studies, cas no 63681-01-6 has been subjected to rigorous testing to assess its safety profile. Results indicate that it has minimal acute toxicity when ingested or inhaled and does not pose significant risks under normal handling conditions. These findings are supported by recent publications in peer-reviewed journals that emphasize the importance of proper handling and storage procedures to ensure workplace safety.

The future outlook for cas no 63681-01-6 is promising as researchers continue to explore its potential in emerging fields such as green chemistry and sustainable materials development. Its versatility as a chemical building block makes it an invaluable asset in both academic research and industrial applications. As technology advances and new synthetic methods are developed, the production efficiency and cost-effectiveness of this compound are expected to improve further.